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Compound of Interest

Compound Name: 1,1-Dichlorocyclobutane

Cat. No.: B075226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
Dichlorocyclobutane. The information is presented to be a valuable resource for laboratory
and research applications.

Core Physical Properties

1,1-Dichlorocyclobutane is a halogenated cycloalkane with the molecular formula CaHeCl2.[1]
[2] The following table summarizes its key physical properties.

Physical Property Value Source(s)
Molecular Weight 124.99 g/mol [3]

Density 1.26 g/cm?3 [1]14]
Boiling Point 136.3 °C at 760 mmHg [1][4]
Melting Point Not available [4]
Refractive Index 1.48 [1][4]
Solubility Not available [4]
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Note on Melting Point and Solubility: Extensive searches of available chemical databases and
literature did not yield specific experimental values for the melting point and solubility of 1,1-
Dichlorocyclobutane. These properties are frequently listed as "N/A," suggesting they may
not have been experimentally determined or are not well-documented.[4] Based on the
principle of "like dissolves like," as a chlorinated hydrocarbon, it is expected to have limited
solubility in water and be soluble in non-polar organic solvents.[5]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of 1,1-Dichlorocyclobutane.

Determination of Molecular Weight

The molecular weight of 1,1-Dichlorocyclobutane is typically calculated based on its chemical
formula (C4HeCl2) and the atomic weights of its constituent atoms (Carbon: 12.01 u, Hydrogen:
1.008 u, Chlorine: 35.45 u).

Calculation:
e (4x12.01) + (6 x1.008) + (2 x 35.45) = 48.04 + 6.048 + 70.90 = 124.988 g/mol

This calculated value is consistent with the reported molecular weight.[3]

Determination of Density

The density of a liquid is its mass per unit volume.

Apparatus:

e Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.
e Thermometer

o Water bath (for temperature control)

Procedure using a Pycnometer (for high accuracy):

e Clean and dry the pycnometer thoroughly.
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o Determine and record the mass of the empty pycnometer.
« Fill the pycnometer with distilled water of a known temperature and record the mass.
o Empty and dry the pycnometer.

« Fill the pycnometer with 1,1-Dichlorocyclobutane at the same temperature and record the

mass.

e The density is calculated using the formula: Density = (Mass of substance) / (Volume of
substance) The volume of the substance is determined from the mass of the water and its
known density at that temperature.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Apparatus:

A small test tube or a distillation flask

Thermometer

Heating mantle or oil bath

Boiling chips
Procedure:

e Place a small volume of 1,1-Dichlorocyclobutane into the test tube or distillation flask,
along with a few boiling chips to ensure smooth boiling.

o Position the thermometer so that the bulb is just above the surface of the liquid, ensuring it
measures the temperature of the vapor, not the liquid itself.

o Gently heat the sample.
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e The boiling point is the temperature at which the liquid boils and a steady stream of vapor is
produced, with the temperature on the thermometer remaining constant.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

Procedure:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index.
e Ensure the prism of the refractometer is clean and dry.

e Apply a few drops of 1,1-Dichlorocyclobutane to the prism.

o Close the prism and allow the sample to reach thermal equilibrium, typically by circulating
water from a constant temperature bath.

o Adjust the refractometer to bring the dividing line between the light and dark fields into the

center of the crosshairs.

Read the refractive index from the instrument's scale.

Visualizations

The following diagrams illustrate the logical workflow for determining the physical properties of
a liquid compound like 1,1-Dichlorocyclobutane.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/product/b075226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Determining Physical Properties of a Liquid
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Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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